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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol diacetate (DEGDA) is a high-boiling point, low-toxicity, and biodegradable

solvent with potential applications in various drug delivery systems. Its properties as a solvent

and plasticizer make it a candidate for formulating poorly water-soluble drugs, developing

transdermal patches, and creating nanoparticle drug carriers. This document provides an

overview of its applications, supported by experimental protocols and key data.

A critical consideration is the purity of DEGDA. It must be free from its toxic parent compound,

diethylene glycol (DEG), which has been implicated in numerous poisoning incidents due to

contamination in pharmaceutical products. Therefore, rigorous quality control and analytical

testing are imperative when using DEGDA in pharmaceutical formulations.

Physicochemical Properties of Diethylene Glycol
Diacetate
A summary of the key physicochemical properties of diethylene glycol diacetate is presented

in Table 1. These properties are essential for considering its role in different drug delivery

formulations.
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Property Value Reference

Molecular Formula C8H14O5 [1]

Molecular Weight 190.19 g/mol [1]

Appearance Colorless liquid [2]

Odor Mild, pleasant [2]

Boiling Point 250 °C [3]

Melting Point 19 °C [3]

Density 1.101 g/cm³ [3]

Flash Point 135 °C [3]

Solubility in Water Slightly soluble [4]

Miscibility
Miscible with most organic

solvents
[4]

Applications in Drug Delivery
Solvent for Poorly Water-Soluble Drugs
DEGDA's solvent properties make it a potential vehicle for dissolving drugs with low aqueous

solubility, thereby enhancing their bioavailability. A Chinese patent application suggests its

utility as a solubilizer in pharmaceutical and daily chemical industries.[5]

Logical Relationship: From Poor Solubility to Enhanced Bioavailability

Poorly Water-Soluble Drug Dissolution in
Diethylene Glycol Diacetate

Formulation Improved Drug SolubilizationMechanism Enhanced BioavailabilityOutcome
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Figure 1: Workflow illustrating the role of DEGDA in enhancing the bioavailability of poorly

water-soluble drugs.
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Plasticizer in Transdermal Patches
In transdermal drug delivery systems (TDDS), plasticizers are crucial for ensuring the flexibility

and proper adhesion of the patch to the skin. Glycol derivatives are commonly used for this

purpose. DEGDA's low volatility and compatibility with various polymers make it a suitable

candidate as a plasticizer, potentially influencing the drug release rate from the patch matrix.

Experimental Workflow: Formulation and Evaluation of Transdermal Patches
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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